5-Amino-1-methylpiperidin-2-one dihydrochloride
Overview
Description
5-Amino-1-methylpiperidin-2-one dihydrochloride is a chemical compound with the molecular formula C6H14Cl2N2O . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 5-Amino-1-methylpiperidin-2-one dihydrochloride consists of 6 carbon atoms, 14 hydrogen atoms, 2 chlorine atoms, 2 nitrogen atoms, and 1 oxygen atom .Physical And Chemical Properties Analysis
The molecular weight of 5-Amino-1-methylpiperidin-2-one dihydrochloride is 201.09 . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Pharmaceutical Testing
5-Amino-1-methylpiperidin-2-one dihydrochloride is used in pharmaceutical testing as a high-quality reference standard to ensure accurate results in drug development and quality control processes .
Drug Discovery
Piperidine derivatives, which include compounds like 5-Amino-1-methylpiperidin-2-one dihydrochloride, are important in drug discovery. They exhibit pharmacophoric features that are valuable in the development of new drugs with potential therapeutic applications .
Anticancer Research
Piperidine byproducts have been utilized in anticancer research due to their ability to interact with biological targets relevant to cancer treatment .
Antiviral Applications
Research into antiviral drugs often involves piperidine derivatives due to their structural features that can inhibit viral replication .
Antimicrobial and Antifungal Studies
These compounds are also used in antimicrobial and antifungal studies, contributing to the development of new treatments for infections .
Neurological Disorders
In the field of neurology, piperidine derivatives are researched for their potential use in treating conditions such as Alzheimer’s disease and as antipsychotic agents .
Analgesic and Anti-inflammatory Research
Their analgesic and anti-inflammatory properties make them candidates for pain relief and inflammation treatment research .
Cardiovascular Research
Piperidine derivatives are also explored for their potential in treating hypertension, which is a major risk factor for cardiovascular diseases .
Safety And Hazards
properties
IUPAC Name |
5-amino-1-methylpiperidin-2-one;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O.2ClH/c1-8-4-5(7)2-3-6(8)9;;/h5H,2-4,7H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEKSLRDYWGDCMN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CCC1=O)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-1-methylpiperidin-2-one dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(tert-butyl)-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid](/img/structure/B1379696.png)